Cas no 1164473-15-7 ((2Z)-2-[(3-methylphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate)

• Product Name: (2Z)-2-[(3-methylphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
• CAS No: 1164473-15-7
• MF: C₁₇H₁₄O₅S
• MW: 330.355063915253
• CID: 5391073
• Update Time: 2025-05-30

(2Z)-2-[(3-methylphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(3-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
• (2Z)-2-[(3-methylphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

• Inchi： 1S/C17H14O5S/c1-11-4-3-5-12(8-11)9-16-17(18)14-7-6-13(10-15(14)21-16)22-23(2,19)20/h3-10H,1-2H3/b16-9-
• InChI Key： YRAGUKFYOCBMQD-SXGWCWSVSA-N
• SMILES： O1C2=CC(OS(C)(=O)=O)=CC=C2C(=O)/C/1=C/C1=CC=CC(C)=C1

Additional information on (2Z)-2-[(3-methylphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

Compound Introduction: CAS No 1164473-15-7 and (2Z)-2-[(3-methylphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

The compound with the CAS No 1164473-15-7 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. Its molecular structure, characterized by a complex fused system of benzofuran and an acridine-like scaffold, makes it a promising candidate for various biological applications. The (2Z)-2-[(3-methylphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate derivative, in particular, exhibits intriguing pharmacological properties that have been the subject of extensive investigation.

Recent advancements in medicinal chemistry have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents. The presence of a methanesulfonate group at the 6-position of the benzofuran ring not only enhances the solubility of the compound but also influences its interaction with biological targets. This structural feature has been leveraged to design molecules with improved pharmacokinetic profiles and enhanced binding affinity to specific receptors.

In the context of current research, this compound has been explored for its potential role in modulating various cellular pathways. Studies have indicated that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. The (2Z)-2-[(3-methylphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate derivative, in particular, has shown promise in preclinical trials as a candidate for further development into a therapeutic drug.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework. These synthetic strategies not only enhance the efficiency of the process but also allow for modifications that can fine-tune the biological activity of the compound.

One of the key aspects of this compound's appeal is its structural diversity, which allows for the exploration of multiple pharmacological pathways. Researchers have been particularly interested in its potential as an antagonist or agonist for various receptors, including those involved in pain perception, neurodegenerative diseases, and metabolic disorders. The methanesulfonate group plays a crucial role in modulating these interactions by influencing both hydrophobicity and charge distribution.

Recent publications have demonstrated the compound's ability to interact with specific protein targets with high selectivity. This selectivity is critical for minimizing side effects and improving therapeutic efficacy. The benzofuran core provides a stable platform for further derivatization, allowing chemists to explore a wide range of analogs with tailored properties. Such derivatives could potentially offer improved pharmacokinetic profiles or enhanced bioavailability.

The (2Z)-2-[(3-methylphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate derivative has also been investigated for its potential role in drug delivery systems. Its structural features make it an excellent candidate for formulation into nanoparticles or other advanced delivery vehicles that can enhance targeted drug delivery. This approach could be particularly beneficial for treating diseases that require localized action or prolonged release of therapeutic agents.

As research continues to evolve, new applications for this compound are likely to emerge. The combination of its unique structural features and promising biological activity positions it as a valuable asset in the pharmaceutical industry. Future studies may focus on optimizing its synthesis, exploring new derivatives, and conducting further preclinical and clinical trials to validate its therapeutic potential.

In summary, the compound with CAS No 1164473-15-7 and its derivative (2Z)-2-[(3-methylphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate represent significant advancements in pharmaceutical chemistry. Their unique structural features and promising biological activities make them attractive candidates for further development into novel therapeutic agents. Ongoing research continues to uncover new possibilities for their application in medicine and drug discovery.